3-((4-(3-chlorophenyl)-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[4-(3-chlorophenyl)-5-[(2-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C24H19ClN4OS2/c1-16-7-2-3-8-17(16)15-31-23-27-26-22(29(23)19-10-6-9-18(25)13-19)14-28-20-11-4-5-12-21(20)32-24(28)30/h2-13H,14-15H2,1H3
• InChI Key: FIIARFTVIVICOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NN=C(N2C3=CC(=CC=C3)Cl)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C24H19ClN4OS2
• Molecular Weight: 479.0 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a 1,2,4-triazole ring, a benzo[d]thiazol-2(3H)-one ring, and a benzylthio group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the 1,2,4-triazole ring could be formed via a cyclization reaction, while the benzylthio group could be introduced via a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 1,2,4-triazole and benzo[d]thiazol-2(3H)-one rings are aromatic, which could contribute to the stability of the molecule. The benzylthio group could potentially participate in various intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the 1,2,4-triazole ring might be able to act as a ligand in coordination chemistry, while the benzylthio group could potentially be oxidized to a sulfoxide or sulfone.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of the molecule, while its melting and boiling points would depend on the strength of the intermolecular forces.

Scientific Research Applications

Anticancer Properties

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HDAC Inhibitor (HDACI)

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Synthetic Methodology

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Organic Materials and Core Structures

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Formation of C–N Bonds

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Chemical Characterization

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Mechanism of Action

Target of Action

Similar compounds have been found to potentially act through theHSP90 and TRAP1 mediated signaling pathway .

Mode of Action

It is suggested that the compound may interact with its targets, leading to changes that inhibit the proliferation of certain cells .

Biochemical Pathways

The compound potentially acts through the HSP90 and TRAP1 mediated signaling pathway .

Result of Action

The compound has been found to selectively inhibit the proliferation of certain cells . For example, similar compounds have shown inhibitory actions on HCT-116 cells .

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the development of new drugs or materials, or as a building block in synthetic chemistry.